Cas no 1081843-01-7 (ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate hydrochloride)

• Product Name: ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate hydrochloride
• CAS No: 1081843-01-7
• MF: C₉H₁₅ClN₂O₂
• MW: 218.680601358414
• CID: 6136104
• PubChem ID: 155858690
• Update Time: 2025-05-20

ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate hydrochloride
• 1081843-01-7
• EN300-1605922
• Ethyl 2-(1H-imidazol-5-yl)-2-methylpropanoate;hydrochloride

• Inchi： 1S/C9H14N2O2.ClH/c1-4-13-8(12)9(2,3)7-5-10-6-11-7;/h5-6H,4H2,1-3H3,(H,10,11);1H
• InChI Key： YPYBYFJPMASDAT-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(C)(C)C1=CN=CN1)=O

Computed Properties

• Exact Mass: 218.0822054g/mol
• Monoisotopic Mass: 218.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų

Additional information on ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate hydrochloride

Comprehensive Overview of Ethyl 2-(1H-Imidazol-4-yl)-2-Methylpropanoate Hydrochloride (CAS No. 1081843-01-7)

Ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate hydrochloride (CAS No. 1081843-01-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole ring and ester functional group, is widely studied for its potential applications in drug development and medicinal chemistry. The presence of the hydrochloride salt form enhances its solubility, making it a versatile intermediate in synthetic pathways.

In recent years, the demand for imidazole derivatives has surged due to their role in designing enzyme inhibitors and receptor modulators. Researchers are particularly interested in CAS 1081843-01-7 for its structural uniqueness, which allows it to interact with biological targets such as histamine receptors and cytochrome P450 enzymes. This aligns with the growing trend of personalized medicine and targeted therapies, where compounds like ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate hydrochloride play a pivotal role.

The synthesis of ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate hydrochloride involves multi-step organic reactions, including esterification and salt formation. Its molecular weight and physicochemical properties are critical for formulation scientists, especially in optimizing drug delivery systems. The compound’s stability under various pH conditions makes it suitable for oral and topical applications, addressing common queries about bioavailability and pharmacokinetics.

From an industrial perspective, CAS 1081843-01-7 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to produce this compound efficiently, reducing environmental impact. This resonates with the global push toward eco-friendly pharmaceuticals, a hot topic in both academic and commercial sectors.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate the purity and identity of ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate hydrochloride. These methods are frequently searched by quality control professionals and researchers aiming to ensure compliance with Good Manufacturing Practices (GMP). The compound’s spectral data and chromatographic profiles are well-documented, facilitating its adoption in standardized protocols.

In conclusion, ethyl 2-(1H-imidazol-4-yl)-2-methylpropanoate hydrochloride (CAS No. 1081843-01-7) represents a promising candidate for advancing drug discovery and biochemical research. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of enduring relevance in the scientific community.